(S)-2-(Thietan-3-ylamino)propan-1-ol
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Description
(S)-2-(Thietan-3-ylamino)propan-1-ol is a chiral amino alcohol characterized by a thietan (3-membered sulfur-containing ring) substituent at the amino group and a hydroxyl group on the propanol backbone.
Properties
Molecular Formula |
C6H13NOS |
|---|---|
Molecular Weight |
147.24 g/mol |
IUPAC Name |
(2S)-2-(thietan-3-ylamino)propan-1-ol |
InChI |
InChI=1S/C6H13NOS/c1-5(2-8)7-6-3-9-4-6/h5-8H,2-4H2,1H3/t5-/m0/s1 |
InChI Key |
VZQZVMNANWXKAG-YFKPBYRVSA-N |
Isomeric SMILES |
C[C@@H](CO)NC1CSC1 |
Canonical SMILES |
CC(CO)NC1CSC1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues: Thietan vs. Thiophene and Phenyl Substituents
The thietan ring distinguishes (S)-2-(Thietan-3-ylamino)propan-1-ol from compounds with larger heterocycles or aromatic substituents. Key comparisons include:
Table 1: Structural and Functional Group Comparisons
Key Observations :
- Ring Strain vs.
- Lipophilicity: The phenyl group in (S)-2-Amino-3-phenylpropan-1-ol enhances lipophilicity, whereas the thietan ring may balance polarity due to sulfur’s electronegativity .
Spectroscopic Differentiation
Infrared (IR) spectroscopy can differentiate structurally similar alcohols. For example, propan-1-ol and propan-2-ol share functional group regions but differ in fingerprint regions due to structural isomerism . By analogy, (S)-2-(Thietan-3-ylamino)propan-1-ol’s IR spectrum would show:
- Hydroxyl Stretch : ~3200–3600 cm⁻¹ (broad), similar to other alcohols.
- Fingerprint Region : Unique absorption bands from thietan ring vibrations (e.g., C-S stretching at ~600–700 cm⁻¹) and stereochemical configuration .
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